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Compound of Interest |

Compound Name: 4-Ethoxyphenyl 4-ethoxybenzoate
CAS No.: 53146-73-9
Cat. No.: B15470374

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 4-
ethoxyphenyl 4-ethoxybenzoate, a liquid crystalline substance of interest in materials science
and drug development. This document is intended for researchers, scientists, and
professionals in drug development, offering in-depth insights into the structural elucidation of
this molecule through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) techniques.

Introduction: The Significance of 4-Ethoxyphenyl 4-
ethoxybenzoate

4-Ethoxyphenyl 4-ethoxybenzoate belongs to the class of benzoate esters, many of which
exhibit liquid crystalline properties. The arrangement of the two ethoxy-substituted phenyl rings
connected by an ester linkage imparts the potential for mesophase formation, making it a
subject of interest for applications in displays, sensors, and drug delivery systems. A thorough
understanding of its molecular structure is paramount for predicting its physicochemical
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properties and designing novel applications. Spectroscopic analysis serves as the cornerstone
for this structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of
a molecule. For 4-ethoxyphenyl 4-ethoxybenzoate, both *H and 3C NMR provide critical
information about the electronic environment of each atom, confirming the connectivity and
substitution patterns of the aromatic rings.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-resolution NMR spectra is crucial for accurate data
interpretation.

Instrumentation:
e A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.
Sample Preparation:

o Dissolve approximately 5-10 mg of 4-ethoxyphenyl 4-ethoxybenzoate in 0.5-0.7 mL of
deuterated chloroform (CDCIs).

e Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
» Transfer the solution to a 5 mm NMR tube.

H NMR Acquisition Parameters:

e Pulse Program: Standard single-pulse experiment (zg30).

e Number of Scans: 16-32 (signal-to-noise dependent).

e Spectral Width: -2 to 12 ppm.

o Relaxation Delay: 1-2 seconds.

13C NMR Acquisition Parameters:
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Pulse Program: Proton-decoupled pulse program (zgpg30).

Number of Scans: 1024 or more (due to the low natural abundance of 13C).

Spectral Width: 0 to 200 ppm.

Relaxation Delay: 2-5 seconds.

Predicted *H NMR Spectral Data and Interpretation

While a publicly available experimental spectrum for 4-ethoxyphenyl 4-ethoxybenzoate is not
readily found, a predicted spectrum can be constructed based on the analysis of similar
structures, such as ethyl 4-ethoxybenzoate and 4-ethoxyphenyl 4-hydroxybenzoate[1][2].
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)

Aromatic protons (H-
~8.10 Doublet (d) 2H 2', H-6") ortho to the

ester carbonyl

Aromatic protons (H-
~7.15 Doublet (d) 2H 3, H-5') para to the
ester carbonyl

Aromatic protons (H-
~7.05 Doublet (d) 2H 2, H-6) ortho to the

ether oxygen

Aromatic protons (H-
~6.90 Doublet (d) 2H 3, H-5) para to the

ether oxygen

-O-CH2-CHs (on the

~4.10 Quartet (q) 2H )
benzoate ring)
-O-CHz2-CHs (on the
~4.05 Quartet (q) 2H ]
phenyl ring)
] -O-CHz-CHs (on the
~1.45 Triplet (t) 3H ]
benzoate ring)
] -O-CH2-CHs (on the
~1.40 Triplet (t) 3H

phenyl ring)

Interpretation: The downfield signals around 8.10 ppm are characteristic of aromatic protons
deshielded by the adjacent electron-withdrawing carbonyl group of the ester. The upfield
aromatic signals are attributed to the protons on the ethoxy-substituted phenyl ring. The two
distinct sets of quartet and triplet signals for the ethoxy groups arise from their slightly different
chemical environments.

Predicted **C NMR Spectral Data and Interpretation
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Similarly, the 13C NMR spectrum can be predicted by analyzing the spectra of related

compounds[1][2].
Chemical Shift (6, ppm) Assighment
~165 C=0 (Ester carbonyl)
162 C-4' (Aromatic carbon attached to the ethoxy
group on the benzoate ring)
158 C-4 (Aromatic carbon attached to the ether
oxygen on the phenyl ring)
144 C-1 (Aromatic carbon attached to the ester
oxygen)
13 C-2', C-6' (Aromatic carbons ortho to the
carbonyl)
~122 C-1' (Aromatic carbon attached to the carbonyl)
121 C-2, C-6 (Aromatic carbons ortho to the ether
oxygen)
115 C-3', C-5' (Aromatic carbons meta to the
carbonyl)
114 C-3, C-5 (Aromatic carbons meta to the ether
oxygen)
~64 -O-CHz-CHs (both ethoxy groups)
~15 -O-CH2z-CHs (both ethoxy groups)

Interpretation: The carbonyl carbon of the ester appears at a characteristic downfield shift of
around 165 ppm. The aromatic carbons attached to oxygen atoms are also significantly
deshielded. The remaining aromatic signals fall within the expected range. The two ethoxy
groups are predicted to have very similar, if not identical, chemical shifts for their corresponding
carbons.

Infrared (IR) Spectroscopy
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IR spectroscopy is a powerful technique for identifying the functional groups present in a
molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR Data Acquisition

Instrumentation:
e Fourier-Transform Infrared (FTIR) spectrometer.
Sample Preparation (KBr Pellet Method):

e Grind a small amount (1-2 mg) of 4-ethoxyphenyl 4-ethoxybenzoate with approximately
100-200 mg of dry potassium bromide (KBr) in an agate mortar.

o Press the mixture into a thin, transparent pellet using a hydraulic press.

e Place the pellet in the sample holder of the FTIR spectrometer.

Predicted IR Spectral Data and Interpretation

Based on the known absorption frequencies of functional groups found in similar molecules like
4-ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate, the following IR absorptions are expected
for 4-ethoxyphenyl 4-ethoxybenzoate[3]:
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Wavenumber (cm~?) Intensity Assignment
~3070-3030 Medium C-H stretching (aromatic)
) C-H stretching (aliphatic, from
~2980-2850 Medium-Strong
ethoxy groups)[3]
C=0 stretching (ester
~1730-1715 Strong
carbonyl)[3]
) C=C stretching (aromatic ring)
~1605, ~1510, ~1475 Medium-Strong 3]
C-O stretching (aryl ether and
~1250-1200 Strong
ester)[3]
~1170-1020 Strong C-O stretching (alkyl ether)
C-H out-of-plane bending
~840 Strong (para-disubstituted aromatic

rings)

Interpretation: The most prominent peak in the IR spectrum is expected to be the strong C=0
stretch of the ester group. The presence of both aromatic and aliphatic C-H stretches, along
with the characteristic C-O stretching bands, would confirm the key functional groups of the
molecule. The strong absorption around 840 cm~1 is a clear indicator of the 1,4-disubstitution
pattern on both phenyl rings.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity and structure.

Experimental Protocol: MS Data Acquisition

Instrumentation:
e A mass spectrometer with an Electron lonization (EI) source.

Sample Introduction:
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¢ Direct insertion probe or via Gas Chromatography (GC-MS).
EI-MS Parameters:
¢ |onization Energy: 70 eV.

+ Mass Range: m/z 40-500.

Predicted Mass Spectrum and Fragmentation Analysis

The predicted molecular weight of 4-ethoxyphenyl 4-ethoxybenzoate (C17H1s04) is 286.12
g/mol . The El mass spectrum is expected to show a molecular ion peak ([M]*') at m/z = 286.

Predicted Fragmentation Pathway:

[C9H902]+ [C7TH50]+ [C6H5]+
m/z = 149 m/z = 105 mlz =77
(4-Ethoxybenzoyl cation) (Benzoyl cation) (Phenyl cation)

Loss of C2H4 Loss of CO

Loss of «OC6H40Et

[C17H1804]+s
m/z = 286
(Molecular lon)

Loss of «COCEH40Et

[C8H90O]+
m/z =121
(4-Ethoxyphenoxy radical cation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 4-Ethoxyphenyl 4-hydroxybenzoate | C15H1404 | CID 289817 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. Ethyl 4-ethoxybenzoate | C11H1403 | CID 90232 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 3. 4-Ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate - PMC [pmc.ncbi.nlm.nih.gov]
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e To cite this document: BenchChem. [Spectroscopic Profiling of 4-Ethoxyphenyl 4-
ethoxybenzoate: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15470374/docs#spectroscopic-profiling-
of-4-ethoxyphenyl-4-ethoxybenzoate-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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